Cas no 68512-02-7 (Benzene,(tetrapropenyl) derivs.)

• Product Name: Benzene,(tetrapropenyl) derivs.
• CAS No: 68512-02-7
• MF: C₁₈H₂₂
• MW: 238.367285251617
• CID: 523292
• PubChem ID: 22833358
• Update Time: 2025-04-19

Benzene,(tetrapropenyl) derivs. Chemical and Physical Properties

Names and Identifiers

• Benzene,(tetrapropenyl) derivs.
• 1,2,4,5-tetrakis[(E)-prop-1-enyl]benzene
• 1,2,4,5-tetra-(1E)-prop-1-en-1-ylbenzene
• Benzene, propylene tetramer adduct
• 1,2,4,5-Tetra[(1E)-propyl]benzene
• 68512-02-7
• NS00061708
• DTXSID70880558
• EINECS 270-954-2

• Inchi： 1S/C18H22/c1-5-9-15-13-17(11-7-3)18(12-8-4)14-16(15)10-6-2/h5-14H,1-4H3/b9-5+,10-6+,11-7+,12-8+
• InChI Key： CTBMFGOSTWFQNC-HFBXSBKTSA-N
• SMILES： C1(C=CC)C=C(/C=C/C)C(/C=C/C)=CC=1C=CC |t:1,16|

Computed Properties

• Exact Mass: 238.172150702g/mol
• Monoisotopic Mass: 238.172150702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes